Cas no 7467-78-9 (3,4-diphenyl-1,2-oxazole)
3,4-diphenyl-1,2-oxazole structure
Product Name:3,4-diphenyl-1,2-oxazole
CAS No:7467-78-9
MF:C15H11NO
MW:221.253943681717
CID:979805
PubChem ID:343951
Update Time:2025-04-19
3,4-diphenyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 3,4-diphenyl-1,2-oxazole
- 3,4-Diphenylisoxazole
- Isoxazole, 3,4-diphenyl-
- UAVZKRLWYOSHHP-UHFFFAOYSA-N
- SCHEMBL1797330
- diphenylisoxazole
- NSC-400580
- NSC400580
- DTXSID20322155
- Isoxazole,4-diphenyl-
- 7467-78-9
- DS-001041
-
- Inchi: 1S/C15H11NO/c1-3-7-12(8-4-1)14-11-17-16-15(14)13-9-5-2-6-10-13/h1-11H
- InChI Key: UAVZKRLWYOSHHP-UHFFFAOYSA-N
- SMILES: O1C=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 221.08413
- Monoisotopic Mass: 221.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
3,4-diphenyl-1,2-oxazole Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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